Irisresorcinol
Description
Irisresorcinol belongs to the class of organic compounds known as resorcinols. Resorcinols are compounds containing a resorcinol moiety, which is a benzene ring bearing two hydroxyl groups at positions 1 and 3. This compound exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, this compound is primarily located in the membrane (predicted from logP). Outside of the human body, this compound can be found in fats and oils. This makes this compound a potential biomarker for the consumption of this food product.
Properties
CAS No. |
52483-21-3 |
|---|---|
Molecular Formula |
C23H38O2 |
Molecular Weight |
346.5 g/mol |
IUPAC Name |
5-[(Z)-heptadec-10-enyl]benzene-1,3-diol |
InChI |
InChI=1S/C23H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-18-22(24)20-23(25)19-21/h7-8,18-20,24-25H,2-6,9-17H2,1H3/b8-7- |
InChI Key |
VBBLHZOJAWSCSP-FPLPWBNLSA-N |
SMILES |
CCCCCCC=CCCCCCCCCCC1=CC(=CC(=C1)O)O |
Isomeric SMILES |
CCCCCC/C=C\CCCCCCCCCC1=CC(=CC(=C1)O)O |
Canonical SMILES |
CCCCCCC=CCCCCCCCCCC1=CC(=CC(=C1)O)O |
melting_point |
35-36°C |
physical_description |
Solid |
Synonyms |
(Z)-5-(10-Heptadecenyl)-1,3-benzenediol; Irisrescorcinol |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![7,7,9,9-Tetramethyl-1,4-dioxa-8-azaspiro[4.5]decane-2-methanol](/img/structure/B32321.png)
